1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine dihydrochloride
Overview
Description
“1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine dihydrochloride” is a chemical compound that is likely derived from 1-Methyl-1H-pyrazole-5-carbonyl chloride . Pyrazole, the core structure of this compound, is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms .
Synthesis Analysis
The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature .Molecular Structure Analysis
The molecular structure of the parent compound, pyrazole, consists of a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity . The specific structure of “1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine dihydrochloride” would include additional functional groups attached to this core structure.Chemical Reactions Analysis
Pyrazole compounds can undergo a variety of chemical reactions. For example, a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can provide a broad range of pyrazole derivatives . The reaction is initiated by the formation of a hydrazonyl radical, followed by cyclization and a concomitant C=C bond cleavage .Scientific Research Applications
Use as an Intermediate in Drug Synthesis
“1-(3-Methyl-1-phenyl-1H-pyrazol-5-yl)piperazine” is an intermediate used to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines . These compounds are selective and orally active dipeptidylpeptidase 4 inhibitors, which are used as antidiabetic agents .
Role in Crystallography
Pyrazole derivatives, including those similar to “1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine dihydrochloride”, have been used in crystallography studies . These studies can provide valuable insights into the molecular structure and properties of these compounds .
Use in the Synthesis of Pyrazole Derivatives
Pyrazole derivatives hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture . They have diverse biological activities, encompassing roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Role in the Synthesis of Azapentalenes
Reports have made use of the respective amine via ring closure by displacement of an N-iodonium intermediate by an adjacent nitrogen atom of the attached pyrazole to form azapentalenes .
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1h-pyrazole-5-carboxamide derivatives, have been reported to show potent fungicidal and insecticidal activities . They are known to interact with certain enzymes and receptors in fungi and insects, disrupting their normal physiological processes .
Mode of Action
This interaction could lead to changes in the conformation or function of the target molecules, thereby exerting its biological effects .
Biochemical Pathways
Considering the fungicidal and insecticidal activities of similar compounds, it can be speculated that it might interfere with the metabolic pathways essential for the survival and growth of fungi and insects .
Result of Action
Based on the reported activities of similar compounds, it can be inferred that it might lead to the death of fungi and insects by disrupting their vital physiological processes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine dihydrochloride involves the reaction of 1-methyl-1H-pyrazole-5-carboxylic acid with piperazine in the presence of a coupling agent to form the intermediate 1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine. This intermediate is then reacted with hydrochloric acid to form the final product, 1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine dihydrochloride.", "Starting Materials": [ "1-methyl-1H-pyrazole-5-carboxylic acid", "piperazine", "coupling agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 1-methyl-1H-pyrazole-5-carboxylic acid is reacted with piperazine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the intermediate 1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine.", "Step 2: The intermediate 1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine is then reacted with hydrochloric acid to form the final product, 1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine dihydrochloride.", "Step 3: The product is isolated and purified using standard techniques, such as filtration and recrystallization." ] } | |
CAS RN |
1855889-43-8 |
Product Name |
1-(1-methyl-1H-pyrazole-5-carbonyl)piperazine dihydrochloride |
Molecular Formula |
C9H16Cl2N4O |
Molecular Weight |
267.2 |
Purity |
95 |
Origin of Product |
United States |
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